Cas no 69437-72-5 (1-(2-Chloropyridin-3-yl)-3-phenylthiourea)

• Product Name: 1-(2-Chloropyridin-3-yl)-3-phenylthiourea
• CAS No: 69437-72-5
• MF: C₁₂H₁₀ClN₃S
• MW: 263.745899677277
• CID: 3167839
• PubChem ID: 12450089
• Update Time: 2025-04-21

1-(2-Chloropyridin-3-yl)-3-phenylthiourea Chemical and Physical Properties

Names and Identifiers

• Oprea1_111957
• AKOS002806544
• SCHEMBL16566586
• CHEMBL3120557
• 69437-72-5
• 1-(2-chloropyridin-3-yl)-3-phenylthiourea
• 1-(2-Chloropyridin-3-yl)-3-phenylthiourea

• MDL： MFCD07092197
• Inchi： 1S/C12H10ClN3S/c13-11-10(7-4-8-14-11)16-12(17)15-9-5-2-1-3-6-9/h1-8H,(H2,15,16,17)
• InChI Key： MTEURSWLHQONCH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)NC(NC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 263.0283962Da
• Monoisotopic Mass: 263.0283962Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas